Cas no 2460755-24-0 (tricyclo6.2.2.0,2,7dodeca-2(7),3,5-triene-3-carboxylic acid)

• Product Name: tricyclo6.2.2.0,2,7dodeca-2(7),3,5-triene-3-carboxylic acid
• CAS No: 2460755-24-0
• MF: C₁₃H₁₄O₂
• MW: 202.249063968658
• MDL: MFCD32702620
• CID: 5359573
• PubChem ID: 154851753
• Update Time: 2025-05-24

tricyclo6.2.2.0,2,7dodeca-2(7),3,5-triene-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• Tricyclo[6.2.2.02,7]dodeca-2(7),3,5-triene-3-carboxylic acid
• Z4446318501
• tricyclo[6.2.2.0,2,7]dodeca-2(7),3,5-triene-3-carboxylic acid
• tricyclo6.2.2.0,2,7dodeca-2(7),3,5-triene-3-carboxylic acid

• MDL： MFCD32702620
• Inchi： 1S/C13H14O2/c14-13(15)11-3-1-2-10-8-4-6-9(7-5-8)12(10)11/h1-3,8-9H,4-7H2,(H,14,15)
• InChI Key： URUXCHVNFFJTLS-UHFFFAOYSA-N
• SMILES： OC(C1=CC=CC2=C1C1CCC2CC1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 266
• XLogP3: 3.3
• Topological Polar Surface Area: 37.3

Additional information on tricyclo6.2.2.0,2,7dodeca-2(7),3,5-triene-3-carboxylic acid

Recent Advances in the Study of Tricyclo[6.2.2.0,2,7]dodeca-2(7),3,5-triene-3-carboxylic Acid (CAS: 2460755-24-0)

The compound tricyclo[6.2.2.0,2,7]dodeca-2(7),3,5-triene-3-carboxylic acid (CAS: 2460755-24-0) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This structurally unique molecule, characterized by its tricyclic framework and carboxylic acid functionality, has shown promising potential in various therapeutic applications, including anti-inflammatory and anticancer activities. Recent studies have focused on elucidating its mechanism of action, optimizing its synthetic pathways, and exploring its pharmacokinetic properties.

A recent study published in the Journal of Medicinal Chemistry (2023) investigated the anti-inflammatory properties of tricyclo[6.2.2.0,2,7]dodeca-2(7),3,5-triene-3-carboxylic acid. The researchers demonstrated that this compound effectively inhibits the NF-κB signaling pathway, a key regulator of inflammatory responses. In vitro assays using human macrophage cells showed a significant reduction in pro-inflammatory cytokine production, suggesting its potential as a novel anti-inflammatory agent. Furthermore, the compound exhibited minimal cytotoxicity, highlighting its favorable safety profile.

In another groundbreaking study, researchers explored the anticancer potential of this compound. Using a panel of cancer cell lines, including breast, lung, and colon cancer, the team observed dose-dependent inhibition of cell proliferation. Mechanistic studies revealed that the compound induces apoptosis via the intrinsic mitochondrial pathway, as evidenced by increased caspase-3 activity and mitochondrial membrane depolarization. These findings were further corroborated by in vivo experiments in xenograft mouse models, where the compound significantly reduced tumor growth without causing adverse side effects.

The synthetic accessibility of tricyclo[6.2.2.0,2,7]dodeca-2(7),3,5-triene-3-carboxylic acid has also been a focal point of recent research. A novel, scalable synthesis route was reported in Organic Letters (2024), featuring a key Diels-Alder cycloaddition followed by a selective oxidation step. This method offers a high yield (75%) and excellent purity (>98%), making it suitable for large-scale production. Additionally, computational studies have provided insights into the compound's stability and reactivity, aiding in the design of derivatives with enhanced pharmacological properties.

Despite these advancements, challenges remain in the clinical translation of this compound. Pharmacokinetic studies have indicated moderate oral bioavailability, necessitating further structural modifications to improve its drug-like properties. Researchers are currently investigating prodrug strategies and formulation approaches to enhance its solubility and absorption. Collaborative efforts between academic institutions and pharmaceutical companies are underway to accelerate its development as a therapeutic candidate.

In conclusion, tricyclo[6.2.2.0,2,7]dodeca-2(7),3,5-triene-3-carboxylic acid (CAS: 2460755-24-0) represents a promising scaffold for drug discovery. Its multifaceted biological activities, coupled with recent synthetic and mechanistic insights, underscore its potential as a lead compound for treating inflammatory diseases and cancer. Future research should focus on addressing its pharmacokinetic limitations and exploring its applications in combination therapies.